Cas no 132332-04-8 (Ethanone,1-[4-(hydroxymethyl)-5-methyl-2-furanyl]-)

• Product name: Ethanone,1-[4-(hydroxymethyl)-5-methyl-2-furanyl]-
• CAS No: 132332-04-8
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 102187
• PubChem ID: 45086004

Ethanone,1-[4-(hydroxymethyl)-5-methyl-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(hydroxymethyl)-5-methyl-2-furanyl]-
• Ethanone, 1-[4-(hydroxymethyl)-5-methyl-2-furanyl]- (9CI)
• 1-(4-(Hydroxymethyl)-5-methylfuran-2-yl)ethanone
• 132332-04-8

• Inchi： InChI=1S/C8H10O3/c1-5(10)8-3-7(4-9)6(2)11-8/h3,9H,4H2,1-2H3
• InChI Key： DNGPSSKLXOWYGR-UHFFFAOYSA-N
• SMILES： OCC1C=C(C(=O)C)OC=1C

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 50.44